2-Amino-1-(pyridin-2-yl)ethanol dihydrochloride
Overview
Description
“2-Amino-1-(pyridin-2-yl)ethanol dihydrochloride” is a chemical compound with the CAS Number: 90345-24-7 . It has a molecular weight of 211.09 and its IUPAC name is 2-amino-1-(2-pyridinyl)ethanol dihydrochloride . The compound appears as a light yellow solid .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H10N2O.2ClH/c8-5-7(10)6-3-1-2-4-9-6;;/h1-4,7,10H,5,8H2;2*1H . This indicates the presence of two chloride ions along with the organic molecule.Physical And Chemical Properties Analysis
“this compound” is a light yellow solid . It has a molecular weight of 211.09 and its IUPAC name is 2-amino-1-(2-pyridinyl)ethanol dihydrochloride .Scientific Research Applications
1. Complexation with Metal Ions
2-Amino-1-(pyridin-2-yl)ethanol dihydrochloride has been used to synthesize various complexes with metal ions such as copper(II) and cadmium(II). These complexes exhibit unique properties like distorted square pyramidal geometry around the copper atom and distorted octahedral geometry around the cadmium atom. Additionally, they demonstrate potential for interactions with biological molecules like BRAF kinase, DNA gyrase, and more through docking studies (Mardani et al., 2019).
2. Protecting Group for Methacrylic Acid
This compound acts as a protecting group for methacrylic acid, showcasing selective removal properties after polymerization, either chemically under alkaline conditions or thermally. This characteristic makes it useful in the synthesis of homopolymers and diblock copolymers (Elladiou & Patrickios, 2012).
3. Formation of Cu(II) Complexes
The compound facilitates the formation of Cu(II) complexes with Schiff base ligands. These complexes have been characterized by single crystal X-ray diffraction, revealing various geometric distortions and coordination patterns, which are crucial for understanding their reactivity and potential applications (Keypour et al., 2015).
4. Chemoenzymatic Synthesis
This compound is instrumental in the chemoenzymatic synthesis of enantiomerically pure compounds. For instance, it has been used in preparing optically active moieties of beta3-adrenergic receptor agonists (Perrone et al., 2006).
5. Asymmetric Synthesis
The compound is crucial in the scalable asymmetric synthesis of specific dihydrochlorides, where its stereochemistry is established through specific reduction processes. This synthesis plays a significant role in pharmaceutical and chemical research (Duquette et al., 2003).
Safety and Hazards
The compound has been classified with the signal word 'Warning’ . The hazard statements include H302+H312+H332-H315-H319-H335, indicating potential hazards upon ingestion, skin contact, inhalation, and eye contact . The precautionary statements include P261-P280-P301+P312-P302+P352-P305+P351+P338, suggesting measures to prevent exposure and procedures to follow in case of exposure .
Properties
IUPAC Name |
2-amino-1-pyridin-2-ylethanol;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O.2ClH/c8-5-7(10)6-3-1-2-4-9-6;;/h1-4,7,10H,5,8H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMMBKRHVAWXTOW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C(CN)O.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12Cl2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80695933 |
Source
|
| Record name | 2-Amino-1-(pyridin-2-yl)ethan-1-ol--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80695933 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
90345-24-7 |
Source
|
| Record name | 2-Amino-1-(pyridin-2-yl)ethan-1-ol--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80695933 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-amino-1-(pyridin-2-yl)ethan-1-ol dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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